Cas no 1001910-71-9 ()

• CAS No: 1001910-71-9
• MF: C₁₁H₈Cl₃NO
• MW: 276.546319961548
• CID: 6768909
• PubChem ID: 68886389
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C11H8Cl3NO/c1-6-2-3-9-7(4-6)8(5-15-9)10(16)11(12,13)14/h2-5,15H,1H3
• InChI Key： KSYLMVWKBFHRFS-UHFFFAOYSA-N
• SMILES： ClC(C(C1=CNC2C=CC(C)=CC=21)=O)(Cl)Cl

Computed Properties

• Exact Mass: 274.967147g/mol
• Monoisotopic Mass: 274.967147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles